Cas no 1021039-47-3 (4-[4-(2,5-dimethoxybenzenesulfonyl)piperazin-1-yl]-2,6-dimethoxypyrimidine)

4-[4-(2,5-dimethoxybenzenesulfonyl)piperazin-1-yl]-2,6-dimethoxypyrimidine structure
1021039-47-3 structure
Product Name:4-[4-(2,5-dimethoxybenzenesulfonyl)piperazin-1-yl]-2,6-dimethoxypyrimidine
CAS No:1021039-47-3
MF:C18H24N4O6S
MW:424.471363067627
CID:5878550
PubChem ID:42154829
Update Time:2024-01-16

4-[4-(2,5-dimethoxybenzenesulfonyl)piperazin-1-yl]-2,6-dimethoxypyrimidine Chemical and Physical Properties

Names and Identifiers

    • 4-[4-(2,5-dimethoxyphenyl)sulfonylpiperazin-1-yl]-2,6-dimethoxypyrimidine
    • 4-[4-(2,5-dimethoxybenzenesulfonyl)piperazin-1-yl]-2,6-dimethoxypyrimidine
    • VU0638527-1
    • 4-(4-((2,5-dimethoxyphenyl)sulfonyl)piperazin-1-yl)-2,6-dimethoxypyrimidine
    • 1021039-47-3
    • AKOS024502313
    • F5241-0106
    • Inchi: 1S/C18H24N4O6S/c1-25-13-5-6-14(26-2)15(11-13)29(23,24)22-9-7-21(8-10-22)16-12-17(27-3)20-18(19-16)28-4/h5-6,11-12H,7-10H2,1-4H3
    • InChI Key: NOXLOEPQLLCSSC-UHFFFAOYSA-N
    • SMILES: C1(OC)=NC(OC)=CC(N2CCN(S(C3=CC(OC)=CC=C3OC)(=O)=O)CC2)=N1

Computed Properties

  • Exact Mass: 424.14165567g/mol
  • Monoisotopic Mass: 424.14165567g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 7
  • Complexity: 610
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 112Ų

4-[4-(2,5-dimethoxybenzenesulfonyl)piperazin-1-yl]-2,6-dimethoxypyrimidine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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F5241-0106-2μmol
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$57.0 2023-09-10
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F5241-0106-1mg
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